Cas no 2171359-57-0 (3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid)

• Product Name: 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• CAS No: 2171359-57-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6060639
• PubChem ID: 165584556
• Update Time: 2025-07-21

3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid
• 2171359-57-0
• EN300-1576806
• 3-cyclopropyl-3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]propanoic acid

• Inchi： 1S/C25H28N2O5/c1-15(12-23(28)27-22(13-24(29)30)16-10-11-16)26-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21-22H,10-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)/t15-,22?/m0/s1
• InChI Key： DKRIZBYDBUVQPM-UEDXYCIISA-N
• SMILES： OC(CC(C1CC1)NC(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid

Introduction to 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171359-57-0)

3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid, identified by its CAS number 2171359-57-0, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, featuring a complex structural framework, combines cyclopropyl and fluorenyl moieties with an amino acid derivative, making it a candidate for various applications in drug discovery and molecular research.

The structural complexity of 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid arises from its multifaceted functional groups. The presence of a cyclopropyl ring enhances its steric properties, while the fluorenyl moiety contributes to its photophysical characteristics, making it useful in fluorescent probes and bioimaging applications. The (9H-fluoren-9-yl)methoxycarbonyl group adds a protective function, often employed in peptide synthesis, and the amino and carboxylic acid functionalities make it a versatile building block for further derivatization.

In recent years, this compound has been explored in the development of novel therapeutic agents. Its unique structural features suggest potential applications in targeting specific biological pathways, particularly those involving enzyme inhibition or receptor binding. The stereochemistry at the (3S) position adds another layer of specificity, which is crucial in medicinal chemistry for optimizing drug efficacy and minimizing side effects.

One of the most compelling aspects of 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid is its utility as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural motifs to develop novel analogs with enhanced pharmacological properties. For instance, modifications to the fluorenyl group have been investigated for improving photostability in imaging agents, while alterations to the cyclopropyl ring have explored effects on metabolic stability and bioavailability.

The compound's relevance extends to the growing field of precision medicine, where tailored molecular entities are designed to interact with biological systems at a highly specific level. The combination of cyclopropyl and fluorenyl groups provides a scaffold that can be fine-tuned to achieve desired interactions with biological targets. This has led to interest in its potential use as a tool compound for studying enzyme mechanisms or as a lead candidate for further drug development.

Recent advancements in computational chemistry have also highlighted the importance of 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid in virtual screening campaigns. Its structural features make it amenable to docking studies, allowing researchers to predict its binding affinity to various protein targets. These computational approaches have accelerated the identification of promising candidates for experimental validation, streamlining the drug discovery process.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups requires careful planning to ensure high yield and purity. However, recent methodologies have demonstrated efficient routes to construct such complex molecules, paving the way for large-scale production and further exploration of its applications.

In conclusion, 3-cyclopropyl-3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopropanoic acid (CAS No. 2171359-57-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatility make it a valuable tool for drug discovery, molecular imaging, and basic biochemical research. As research continues to uncover new applications for this compound, its importance in advancing biomedical science is likely to grow.